Cas no 1261917-29-6 (2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid)

• Product Name: 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid
• CAS No: 1261917-29-6
• MF: C₁₉H₂₁NO₅S
• MW: 375.438744306564
• MDL: MFCD18323247
• CID: 1223053
• PubChem ID: 53229068
• Update Time: 2025-06-07

2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid
• 2-METHOXY-3-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• MFCD18323247
• 2-Methoxy-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• 1261917-29-6
• DTXSID80692386
• 2-Methoxy-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18323247
• Inchi： 1S/C19H21NO5S/c1-25-18-16(6-5-7-17(18)19(21)22)14-8-10-15(11-9-14)26(23,24)20-12-3-2-4-13-20/h5-11H,2-4,12-13H2,1H3,(H,21,22)
• InChI Key： WUXCLLHCERFLFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C(=O)O)C=2OC)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 375.11404394g/mol
• Monoisotopic Mass: 375.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic Acid

2-Methoxy-3-(4-Piperidin-1-ylsulfonylphenyl)benzoic Acid (CAS No. 1261917-29-6): A Comprehensive Overview

2-Methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid (CAS No. 1261917-29-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the chemical properties, biological activities, and recent research advancements associated with 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid.

Chemical Structure and Properties

2-Methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid is a complex organic molecule with a molecular formula of C₁₈H₂₀N₂O₅S. The compound features a benzoic acid core substituted with a methoxy group at the 2-position and a 4-piperidin-1-ylsulfonylphenyl group at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The solubility of 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid in various solvents is an important consideration for its use in laboratory settings. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but exhibits limited solubility in water. This property can influence its bioavailability and pharmacokinetic behavior when used as a therapeutic agent.

Biological Activities and Therapeutic Potential

2-Methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in signal transduction pathways. Recent research has shown that this compound can effectively inhibit the activity of protein kinase C (PKC), which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

In addition to its enzymatic inhibition properties, 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid has demonstrated anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Cancer Research and Clinical Trials

The anti-cancer properties of 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid have been a focal point of recent research efforts. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is thought to involve the modulation of multiple signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid in cancer patients. Early results from phase I trials have shown promising outcomes, with several patients experiencing significant tumor regression without severe adverse effects. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

Neurological Applications

Beyond its anti-cancer properties, 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid has also shown promise in neurological research. Studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In preclinical models of Alzheimer's disease, administration of 2-methoxy-3-(4-piperidin-1-ylsulfonylphenyl)benzoic acid has been shown to improve cognitive function and reduce amyloid-beta plaque formation. Similarly, in models of Parkinson's disease, this compound has demonstrated neuroprotective effects by preserving dopaminergic neurons and reducing oxidative damage.

Safety Profile and Future Directions















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